BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Material Safety Data Sheet for
2-(2-ethoxyethoxy)ethyl Acetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(2-Ethoxyethoxy)ethyl acetate

Cat. No.: B089613

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for
2-(2-ethoxyethoxy)ethyl acetate (CAS No. 112-15-2). The information is compiled from
various safety data sheets (SDS) and chemical databases to ensure a thorough understanding
of its properties and associated hazards.

Chemical Identification

Identifier Value

Chemical Name 2-(2-ethoxyethoxy)ethyl acetate
Diethylene glycol monoethyl ether acetate,

Synonyms

Carbitol acetate, Ethyldiglycolacetate[1]

CAS Number 112-15-2[1]

Molecular Formula C8H1604(2]

Molecular Weight 176.21 g/mol [3]
Structure CCOCCOCCOC(=0)C[3]

Hazard Identification
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This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard
(29 CFR 1910.1200)[1].

GHS Classification:

Serious Eye Damage/Eye Irritation: Category 2A[1][4]

Signal Word: Warning[1]

Hazard Statements: Causes serious eye irritation[1].

Supplemental Hazard Statements: May form explosive peroxides[2][5].
Pictogram:
e GHSO07: Exclamation Mark|[6]

Physical and Chemical Properties

The physical and chemical properties of 2-(2-ethoxyethoxy)ethyl acetate are summarized in
the table below.
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Property

Value

Physical State

Liquid[6]

Appearance Colorless liquid[3][7]

Odor Sweet-smelling[7]

Boiling Point 217-219 °C[6][7]

Melting Point -25 °C[2][6][7]

Flash Point 98 - 100 °C (closed cup)[2][6]
Density 1.011 g/mL at 20-25 °CJ[6][7]

Vapor Pressure

0.3 hPa at 20 °C[6]

Autoignition Temperature

310 °C[6]

Solubility

Soluble in water[2]

Refractive Index

1.421[7]

Explosion Limits

Lower: 1.5 % (v/V)[6]

Toxicological Information

This section details the acute toxicity data for 2-(2-ethoxyethoxy)ethyl acetate.

Route of Exposure Species Value
Oral (LD50) Rat 11 g/kg[1]
Dermal (LD50) Rabbit 15100 mg/kg[1]

Health Effects:

o Eye Contact: Causes serious eye irritation[1].

o Skin Contact: May cause mild skin irritation[4]. Prolonged or repeated contact may defat the
skin, leading to dermatitis[8].
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e Inhalation: May cause irritation to the nose and throat[9].

 Ingestion: Accidental ingestion may be damaging to health[8].

Experimental Protocols

The provided Safety Data Sheets (SDS) summarize the results of toxicological and physical-
chemical property testing. However, they do not provide detailed experimental protocols. The
methodologies for determining these values typically follow internationally recognized
guidelines, such as those established by the Organisation for Economic Co-operation and
Development (OECD).

General Principles of Key Experiments:

o Acute Oral Toxicity (LD50): This is typically determined using a method like the OECD Test
Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure). The substance is administered
in a single dose to a group of fasted animals (usually rats), and mortality is observed over a
set period.

e Acute Dermal Toxicity (LD50): The OECD Test Guideline 402 (Acute Dermal Toxicity) is a
common method. The substance is applied to a shaved area of the skin of an animal (often
rabbits), and the site is covered for 24 hours. The animals are then observed for signs of
toxicity and mortality.

o Flash Point: The flash point is determined using a standardized apparatus such as a Pensky-
Martens or Cleveland open-cup tester, following methods like ASTM D93. The temperature
of the substance is gradually increased, and an ignition source is passed over the surface
until a flash is observed.

Handling and Safety Precautions

A logical workflow for handling 2-(2-ethoxyethoxy)ethyl acetate in a laboratory setting is
outlined below.
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Preparation

Assess Risks & Review SDS

l

Select Appropriate PPE
(Goggles, Gloves)

l

Prepare Well-Ventilated Work Area

Hangling

Dispense Chemical

l

Perform Experiment

Cleanup & Storage

Clean Spills with
Inert Absorbent Material

l

Dispose of Waste in
Accordance with Regulations

l

Store in Tightly Closed Container
in a Cool, Dry Place
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Rinse mouth with water.

Rinse with water for 15 mins.
i i Do NOT induce vomiting. Seek medical attention

Seek medical attention.

Wash with soap and water.
Remove contaminated clothing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089613#material-safety-data-sheet-msds-for-2-2-
ethoxyethoxy-ethyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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